Cas no 90321-36-1 (Benzoic acid, 6-(acetylamino)-2-methyl-3-nitro-)

• Product Name: Benzoic acid, 6-(acetylamino)-2-methyl-3-nitro-
• CAS No: 90321-36-1
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• MDL: MFCD18432497
• CID: 4300800
• PubChem ID: 15283171
• Update Time: 2025-04-24

Benzoic acid, 6-(acetylamino)-2-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-(acetylamino)-2-methyl-3-nitro-
• 6-Acetylamino-2-methyl-3-nitro-benzoic acid
• WZBPRAWWMVOVKC-UHFFFAOYSA-N
• SB39748
• SCHEMBL7432485
• 6-Acetylamino-2-methyl-3-nitro-benzoicacid
• 90321-36-1
• 2-Methyl-3-nitro-6-acetamidobenzoic acid
• 6-acetamido-2-methyl-3-nitrobenzoic acid
• 5-nitro-6-methyl-2-acetylaminobenzoic acid

• MDL： MFCD18432497
• Inchi： 1S/C10H10N2O5/c1-5-8(12(16)17)4-3-7(11-6(2)13)9(5)10(14)15/h3-4H,1-2H3,(H,11,13)(H,14,15)
• InChI Key： WZBPRAWWMVOVKC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(NC(C)=O)C=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 238.05897142Da
• Monoisotopic Mass: 238.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on Benzoic acid, 6-(acetylamino)-2-methyl-3-nitro-

Benzoic Acid, 6-(Acetylamino)-2-Methyl-3-Nitro-

Benzoic acid, as a fundamental compound in organic chemistry, has garnered significant attention due to its diverse applications across various industries. The specific derivative, 6-(acetylamino)-2-methyl-3-nitro-benzoic acid, introduces unique functional groups that enhance its reactivity and potential uses. This compound belongs to the family of aromatic carboxylic acids, characterized by the presence of a nitro group at position 3, an acetyl amino group at position 6, and a methyl substituent at position 2 on the benzene ring.

Recent studies have highlighted the importance of such substituted benzoic acids in pharmaceutical research. The presence of the nitro group at position 3 introduces electron-withdrawing effects, which can influence the compound's pharmacokinetics and bioavailability. Additionally, the acetyl amino group at position 6 contributes to the compound's solubility and metabolic stability, making it a promising candidate for drug development.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of various aromatic compounds. Its structure allows for further functionalization, such as substitution reactions or coupling processes, which can lead to the creation of more complex molecules with tailored properties. This versatility underscores its value in both academic and industrial settings.

Recent advancements in green chemistry have also explored the potential of 6-(acetylamino)-2-methyl-3-nitro-benzoic acid as a building block for sustainable materials. Its ability to form stable bonds with other organic molecules makes it a viable option for creating biodegradable polymers or eco-friendly surfactants.

Furthermore, the compound's nitro group has been studied in the context of nitroaromatic chemistry. Research indicates that this functional group can participate in various redox reactions, potentially opening avenues for its use in energy storage systems or as a precursor for explosives.

In summary, 6-(acetylamino)-2-methyl-3-nitro-benzoic acid is a multifaceted compound with significant potential in multiple fields. Its unique combination of functional groups positions it as an important intermediate in pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new applications, solidifying its importance in the modern chemical landscape.